(3-Methyl-4-propan-2-ylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate
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Description
(3-Methyl-4-propan-2-ylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate is a useful research compound. Its molecular formula is C16H20N2O5S and its molecular weight is 352.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Novel substituted 1,5-Benzothiazepines incorporating the sulfonyl group have been synthesized, showing the potential of sulfonyl-containing compounds in creating new chemical structures (Chhakra et al., 2019).
- Research into pyrimethamine sulfonate complexes highlights the role of sulfonic acid groups in mimicking carboxylate anions, demonstrating the versatility of sulfonate in molecular interactions (Balasubramani et al., 2007).
Reactivity and Formation of Heterocycles
- Studies on the chemistry of pyrimidines have explored the formation of furo- and thieno[3,2-d]pyrimidines, illustrating the complex reactions possible with pyrimidine derivatives (Spada et al., 2009).
- The sulfation and sulfonation of methylated phenols with sulfur trioxide have been studied, contributing to the understanding of reactions involving sulfonate groups (Goossens et al., 1988).
Conductance and Solvent Behavior
- The conductance of 6-(4-chlorophenyl)-1, 2, 3, 4-tetrahydro-2,4-dioxopyrimidine-5-carbonitrile in DMSO-water mixtures has been analyzed, providing insights into the interactions and solvent properties of similar compounds (Gaware, 2021).
Biological and Pharmacological Research
- Dimethyl sulfoxide's effects on ion currents and calcium influx in hippocampal neurons demonstrate the biomedical potential of related sulfoxide compounds (Lu & Mattson, 2001).
- The synthesis of chemiluminescent N-sulfopropyl acridinium esters in ionic liquids offers a safer method for producing biologically relevant compounds (Natrajan & Wen, 2013).
Miscellaneous Applications
- A study on the synthesis and antimicrobial evaluation of N-pyridinium, quinolinium, and isoquinolinium sulfonate derivatives illustrates the potential of sulfonate-based compounds in antimicrobial applications (Fadda et al., 2016).
Properties
IUPAC Name |
(3-methyl-4-propan-2-ylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O5S/c1-10(2)13-7-6-12(8-11(13)3)23-24(21,22)14-9-17(4)16(20)18(5)15(14)19/h6-10H,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLZRIDNCMNDMNI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OS(=O)(=O)C2=CN(C(=O)N(C2=O)C)C)C(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.